Cas no 80666-56-4 (Cynanchoside)

• Product Name: Cynanchoside
• CAS No: 80666-56-4
• MF: C₁₅H₂₄O₁₂
• MW: 396.343866348267
• CID: 729659
• Update Time: 2024-03-01

Cynanchoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(1S,4aS,5R,6R,7S,7aS)-1,4a,5,6,7,7a-hexahydro-4a,5,6,7-tetrahydroxy-7-(hydroxymethyl)cyclopenta[c]pyran-1-yl
• [(1S,7S)-1,4a,5,6,7,7aα-Hexahydro-4aα,5α,6β,7α-tetrahydroxy-7-(hydroxymethyl)cyclopenta[c]pyran-1α-yl]β-D-glucopyranoside
• b-D-Glucopyranoside,(1S,4aS,5R,6R,7S,7aS)-1,4a,5,6,7,7a-hexahydro-4a,5,6,7-tetrahydroxy-7-(hydroxymethyl)cyclopenta[c]pyran-1
• Cynanchoside

• Inchi： 1S/C15H24O12/c16-3-5-6(18)7(19)8(20)12(26-5)27-13-9-14(23,1-2-25-13)10(21)11(22)15(9,24)4-17/h1-2,5-13,16-24H,3-4H2
• InChI Key： GZBWBULYVYCYCC-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(OC2C3C(C(C(C3(CO)O)O)O)(O)C=CO2)O1

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 573
• XLogP3: -2.956
• Topological Polar Surface Area: 210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides